Cas no 2138081-62-4 (6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine)

• Product Name: 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine
• CAS No: 2138081-62-4
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 5998507
• PubChem ID: 165794687
• Update Time: 2025-06-28

6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine
• 2138081-62-4
• EN300-1162163

• Inchi： 1S/C13H16BrN3/c1-8(2)9(3)16-13-15-7-10-6-11(14)4-5-12(10)17-13/h4-9H,1-3H3,(H,15,16,17)
• InChI Key： HDOANIBAFSOVCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)NC(C)C(C)C

Computed Properties

• Exact Mass: 293.05276g/mol
• Monoisotopic Mass: 293.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.8Ų

Additional information on 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine

Introduction to 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine (CAS No. 2138081-62-4)

6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138081-62-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The quinazoline core, a well-known scaffold in medicinal chemistry, combined with the bromo and N-(3-methylbutan-2-yl) substituents, contributes to its unique chemical and pharmacological properties.

The structural framework of 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine consists of a fused bicyclic system comprising a benzene ring and a pyrimidine ring. The presence of a bromine atom at the 6-position of the quinazoline ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This feature is particularly valuable in constructing more complex molecules for therapeutic applications.

The N-(3-methylbutan-2-yl) side chain introduces steric bulk and lipophilicity to the molecule, which can influence its solubility, permeability, and binding affinity to biological targets. These structural attributes make 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine a versatile intermediate in synthesizing novel compounds with potential pharmacological effects.

In recent years, quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The bromine substituent in 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine serves as a handle for further derivatization, enabling researchers to explore new analogs with enhanced efficacy and reduced toxicity. The N-(3-methylbutan-2-yl) group may contribute to improved metabolic stability and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine is its potential application in targeting kinases, which are key enzymes involved in various signaling pathways associated with diseases such as cancer. Quinazoline-based inhibitors have shown promise in preclinical studies, and modifications to this scaffold can lead to more potent and selective kinase inhibitors. The bromine atom facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse pharmacophores at other positions on the quinazoline ring.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design. Computational methods such as molecular docking and virtual screening have been employed to identify promising candidates like 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amine for further experimental validation. These approaches have accelerated the discovery process by predicting binding interactions with biological targets, thereby reducing the time and cost associated with traditional high-throughput screening.

The synthesis of 6-bromo-N-(3-methylbutan-2-yl)quinazolin-2-amines involves multi-step organic transformations, starting from commercially available precursors. Key steps include bromination of the quinazoline core followed by nucleophilic substitution or coupling reactions to introduce the N-(3-methylbutan-2-y1) group. Optimizing reaction conditions is crucial to achieve high yields and purity, which are essential for subsequent biological evaluations.

In conclusion, 6-bromo-N-(3-methylbutan--2-y1)quinazolin--2--amine (CAS No. 2138081--62--4) represents a valuable building block in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications in oncology and other therapeutic areas. As research continues to uncover new biological activities of quinazoline derivatives, compounds like this are likely to play an increasingly important role in drug discovery pipelines.